N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide
Overview
Description
N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide, also known as ECA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide has been studied for its potential applications in various fields of scientific research, including organic electronics, photovoltaics, and optoelectronics. It has been found to exhibit excellent electron transport properties, making it a promising candidate for use in organic electronic devices such as solar cells and light-emitting diodes.
Mechanism of Action
The exact mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide is not fully understood, but it is believed to interact with various receptors in the body, including the serotonin and dopamine receptors. It may also modulate the activity of certain enzymes and ion channels.
Biochemical and Physiological Effects:
N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide has been found to have a number of biochemical and physiological effects, including the ability to enhance the production of certain neurotransmitters such as serotonin and dopamine. It may also have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide in lab experiments is its ability to enhance the efficiency and performance of organic electronic devices. However, its potential toxicity and limited solubility in certain solvents may pose challenges for some experimental applications.
Future Directions
There are many potential future directions for research involving N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide, including further studies of its mechanism of action and its potential applications in the treatment of various neurological disorders. Additionally, researchers may explore the use of N-(9-ethyl-9H-carbazol-3-yl)-2-methoxyacetamide in new types of organic electronic devices or in combination with other compounds to enhance its properties.
properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-2-methoxyacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-3-19-15-7-5-4-6-13(15)14-10-12(8-9-16(14)19)18-17(20)11-21-2/h4-10H,3,11H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUQZUNDGIIJRBZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)COC)C3=CC=CC=C31 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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